Cas no 57818-38-9 (3,4-Dimethyl-5-propyl-2-furannonanoic Acid)

• Product Name: 3,4-Dimethyl-5-propyl-2-furannonanoic Acid
• CAS No: 57818-38-9
• Molecular Formula: C₁₈H₃₀O₃
• Molecular Weight: 294.429
• CID: 344051
• PubChem ID: 13963864

3,4-Dimethyl-5-propyl-2-furannonanoic Acid Properties

Names and Identifiers

• 2-Furannonanoic acid, 3,4-dimethyl-5-propyl-
• 3,4-Dimethyl-5-propyl-2-furannonanoic Acid
• 9-(3,4-dimethyl-5-propylfuran-2-yl)nonanoic acid
• 9D3
• DTXSID00553384
• 10,13-epoxy-11,12-dimethylhexadeca-10,12-dienoic acid
• 57818-38-9
• starbld0005170
• LMFA01150009
• DiMe(9,3)
• F1 Acid
• 9-(3,4-dimethyl-5-propyl-2-furyl)nonanoic acid
• 9-(5-propyl-3,4-dimethylfuran-2-yl)-nonanoic acid
• 10,13-epoxy-11,12-dimethyl-10,12-hexadecadienoic acid
• 9-(3,4-dimethyl-5-propylfuran-2-yl)-nonanoic acid

• InChIKey： NMZGYZMOQZXEOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H30O3/c1-4-11-16-14(2)15(3)17(21-16)12-9-7-5-6-8-10-13-18(19)20/h4-13H2,1-3H3,(H,19,20)
• SMILES： OC(CCCCCCCCC1OC(CCC)=C(C)C=1C)=O

Computed Properties

• Exact Mass: 294.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 294.21949481g/mol
• Heavy Atom Count: 21
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids